Cas no 2229528-88-3 (2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one)
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one
- 2229528-88-3
- EN300-1992123
-
- Inchi: 1S/C7H9ClN2O/c1-5-4-10(2)9-7(5)6(11)3-8/h4H,3H2,1-2H3
- InChI Key: JEIGLDUKKYLAQP-UHFFFAOYSA-N
- SMILES: ClCC(C1C(C)=CN(C)N=1)=O
Computed Properties
- Exact Mass: 172.0403406g/mol
- Monoisotopic Mass: 172.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 34.9Ų
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1992123-0.05g |
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one |
2229528-88-3 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-1992123-0.1g |
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one |
2229528-88-3 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-1992123-0.25g |
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one |
2229528-88-3 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-1992123-0.5g |
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one |
2229528-88-3 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-1992123-1.0g |
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one |
2229528-88-3 | 1g |
$1543.0 | 2023-06-03 | ||
| Enamine | EN300-1992123-2.5g |
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one |
2229528-88-3 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-1992123-5.0g |
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one |
2229528-88-3 | 5g |
$4475.0 | 2023-06-03 | ||
| Enamine | EN300-1992123-10.0g |
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one |
2229528-88-3 | 10g |
$6635.0 | 2023-06-03 | ||
| Enamine | EN300-1992123-1g |
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one |
2229528-88-3 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-1992123-5g |
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one |
2229528-88-3 | 5g |
$2650.0 | 2023-09-16 |
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one
Professional Introduction to 2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one (CAS No. 2229528-88-3)
2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one (CAS No. 2229528-88-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a chlorinated acetylpyrazole derivative structure, exhibits promising biological activities and has been extensively studied for its potential applications in drug development. The unique combination of a chloro-substituted ketone group and a dimethylpyrazole moiety makes it a versatile scaffold for designing novel therapeutic agents.
The chemical structure of 2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one consists of an acetyl group attached to a pyrazole ring, which is further substituted with a chlorine atom and two methyl groups at the 1 and 4 positions. This arrangement confers distinct electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. The presence of the chloro group enhances electrophilicity, making it a valuable intermediate for further functionalization via nucleophilic substitution reactions.
In recent years, there has been growing interest in exploring the pharmacological properties of pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic effects. Among these derivatives, 2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one has shown particular promise in preclinical studies. Its ability to modulate key biological pathways has positioned it as a candidate for further investigation in therapeutic applications.
One of the most compelling aspects of 2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one is its potential as a drug development intermediate. The compound’s reactive chloro group allows for facile introduction of various pharmacophores through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable the synthesis of more complex molecules with tailored biological properties. Additionally, the pyrazole ring can be further modified to enhance binding affinity or selectivity towards specific targets.
Recent advancements in computational chemistry have facilitated the rapid design and optimization of novel drug candidates like 2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one. Molecular docking studies have revealed that this compound can interact with various protein targets, including kinases and transcription factors implicated in diseases such as cancer and inflammation. These findings highlight its potential as a lead compound for structure-based drug design initiatives.
The synthesis of 2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of the dimethylpyrazole scaffold through condensation reactions followed by chlorination and acetylation steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.
In conclusion, 2-chloro-1-(1,4-dimethyl-H-pyrazol -3 -yl)ethan - ione (CAS No . 2229528 -88 - 3) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities . Its role as a versatile intermediate in drug development underscores its importance in modern medicinal research . Further exploration into its pharmacological properties and synthetic applications will continue to expand its utility across various therapeutic domains . p >
2229528-88-3 (2-chloro-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)